Cas no 1565117-62-5 (ethyl 5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1565117-62-5
• MF: C₈H₁₂N₂O₅S
• MW: 248.256280899048
• CID: 6543361
• PubChem ID: 104521915
• Update Time: 2024-01-11

ethyl 5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1120097
• 1565117-62-5

• Inchi： 1S/C8H12N2O5S/c1-4-14-8(11)6-9-7(15-10-6)5(2)16(3,12)13/h5H,4H2,1-3H3
• InChI Key： VYNMVJMPTJBSJF-UHFFFAOYSA-N
• SMILES： S(C)(C(C1=NC(C(=O)OCC)=NO1)C)(=O)=O

Computed Properties

• Exact Mass: 248.04669266g/mol
• Monoisotopic Mass: 248.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų